Cas no 1211586-14-9 (tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate)

• Product Name: tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate
• CAS No: 1211586-14-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD18382710
• CID: 2093560
• PubChem ID: 66823462
• Update Time: 2025-10-29

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• 1-N-Boc-octahydro-pyrrolo[3,2-b]pyridine
• octahydro-1H-Pyrrolo[3,2-b]pyridine-1-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate
• EN300-113187
• cis-1-boc-octahydro-pyrrolo[3,2-b]pyridine
• CS-0037056
• (3As,7As)-Rel-tert-butyl octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• AKOS022687607
• 1251010-63-5
• 1-BOC-OCTAHYDRO-PYRROLO[3,2-B]PYRIDINE
• BAC01063
• 1-N-Boc-octahydropyrrolo[3,2-b]pyridine
• tert-butyl 2,7-diazabicyclo[4.3.0]nonan-7-yl carboxylate
• SB31774
• DB-361492
• 1-Boc-octahydropyrrolo[3,2-b]pyridine
• SY057590
• tert-Butyloctahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• DTXSID50735835
• XEDSJRNOTLOESP-UHFFFAOYSA-N
• TERT-BUTYL OCTAHYDROPYRROLO[3,2-B]PYRIDINE-1-CARBOXYLATE
• PB22947
• AS-41636
• SCHEMBL868139
• MFCD18382710
• 1211586-14-9
• DTXCID90686579
• tert-butyl octahydro-1H-pyrrolo(3,2-b)pyridine-1-carboxylate
• 818-843-5

• MDL： MFCD18382710
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-6-9-10(14)5-4-7-13-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： XEDSJRNOTLOESP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C1CCCN2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1211586-14-9, known as tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-b]pyridine-1-carboxylate (tert-butyl octahydropyrrolopyridine carboxylate), is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in the development of advanced materials and chemical intermediates. Recent studies have highlighted its applications in the synthesis of bioactive molecules and its potential use in drug delivery systems.

The structure of tert-butyl octahydropyrrolopyridine carboxylate is characterized by a fused bicyclic system comprising a pyrrole and a pyridine ring. The presence of the tert-butyl group introduces steric bulk to the molecule, which can influence its reactivity and solubility properties. This feature makes it an attractive candidate for use in the design of biocompatible materials and as a building block for more complex molecular architectures.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided valuable insights into its thermal stability and electronic properties. For instance, a study published in the Journal of Organic Chemistry demonstrated that tert-butyl octahydropyrrolopyridine carboxylate exhibits excellent thermal stability up to 200°C under inert conditions. This property makes it suitable for applications in high-temperature chemical processes.

In addition to its thermal stability, this compound has shown promise in the field of materials science. Researchers have explored its use as a precursor for the synthesis of novel polymers with tailored mechanical properties. A recent paper in Polymer Chemistry highlighted that incorporating tert-butyl octahydropyrrolopyridine carboxylate into polymer matrices significantly enhances their tensile strength without compromising flexibility.

The versatility of this compound extends to its role in medicinal chemistry. Its ability to act as a chelating agent has been leveraged in the development of new drug delivery systems. For example, a study published in Advanced Drug Delivery Reviews demonstrated that tert-butyl octahydropyrrolopyridine carboxylate-based nanoparticles can effectively encapsulate hydrophobic drugs and enhance their bioavailability.

The synthesis of tert-butyl octahydropyrrolopyridine carboxylate typically involves multi-step reactions starting from readily available starting materials such as pyrrole derivatives. The process often includes cyclization reactions followed by functionalization steps to introduce the tert-butyl group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels for this compound.

In terms of environmental impact and sustainability considerations, researchers have explored green chemistry approaches for synthesizing this compound. A study published in Green Chemistry reported that using microwave-assisted synthesis under solvent-free conditions reduces both energy consumption and waste generation during the production process.

The future prospects for tert-butyl octahydropyrrolopyridine carboxylate are promising given its diverse applications across multiple disciplines. Ongoing research is focused on optimizing its synthesis pathways and exploring new functionalization strategies to unlock additional applications in areas such as sensors and electronic materials.